Cas no 1805577-02-9 (5-Bromo-2-chloro-3-methyl-4-nitropyridine)

• Product Name: 5-Bromo-2-chloro-3-methyl-4-nitropyridine
• CAS No: 1805577-02-9
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 4803296
• Update Time: 2025-11-02

5-Bromo-2-chloro-3-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-methyl-4-nitropyridine

• Inchi： 1S/C6H4BrClN2O2/c1-3-5(10(11)12)4(7)2-9-6(3)8/h2H,1H3
• InChI Key： HREXPFADZNPAOD-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C)=C1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-2-chloro-3-methyl-4-nitropyridine

5-Bromo-2-chloro-3-methyl-4-nitropyridine (CAS No. 1805577-02-9): A Comprehensive Guide

5-Bromo-2-chloro-3-methyl-4-nitropyridine (CAS No. 1805577-02-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative exhibits unique chemical properties due to the strategic placement of bromo, chloro, methyl, and nitro functional groups on its pyridine ring. Researchers particularly value this compound as a key intermediate in synthesizing more complex molecules with potential biological activities.

The molecular structure of 5-bromo-2-chloro-3-methyl-4-nitropyridine contributes to its reactivity and makes it valuable for various cross-coupling reactions, which are fundamental in modern drug discovery. Current trends in medicinal chemistry show growing interest in such halogenated nitropyridines as building blocks for kinase inhibitors and other targeted therapies. The compound's electron-withdrawing nitro group and halogen substituents create multiple reactive sites that can be selectively modified, making it particularly useful in parallel synthesis and combinatorial chemistry approaches.

From a synthetic chemistry perspective, CAS 1805577-02-9 demonstrates excellent stability under various reaction conditions while maintaining sufficient reactivity for further transformations. This balance makes it ideal for multi-step syntheses where intermediate stability is crucial. Recent publications highlight its application in developing crop protection agents, where its structural features contribute to enhanced binding with biological targets. The presence of both bromine and chlorine atoms offers distinct advantages in palladium-catalyzed reactions, which are widely used in pharmaceutical manufacturing.

The physicochemical properties of 5-bromo-2-chloro-3-methyl-4-nitropyridine include moderate solubility in common organic solvents, making it suitable for various reaction setups. Analytical characterization typically shows distinct spectral features in both NMR and mass spectrometry, which aid in quality control during production. Current good manufacturing practices (cGMP) emphasize the importance of such well-characterized intermediates in ensuring the quality of final pharmaceutical products.

Market analysis indicates growing demand for halogenated pyridine derivatives like 5-bromo-2-chloro-3-methyl-4-nitropyridine, driven by expanding research in small molecule therapeutics. The compound's versatility allows its application across multiple therapeutic areas, including potential use in anticancer drug development and antiviral agents. Suppliers are increasingly offering this material with detailed analytical certificates to meet the stringent requirements of pharmaceutical clients.

Environmental and safety considerations for handling CAS 1805577-02-9 follow standard laboratory protocols for nitropyridine compounds. Proper personal protective equipment and adequate ventilation are recommended when working with this material. The compound's stability profile suggests it can be safely stored under appropriate conditions for extended periods without significant degradation, an important factor for research and production planning.

Recent advancements in synthetic methodology have improved access to 5-bromo-2-chloro-3-methyl-4-nitropyridine, with several published routes offering different advantages in terms of yield, purity, and scalability. These developments align with the pharmaceutical industry's need for reliable, cost-effective building blocks. The compound's structural features continue to inspire novel applications in materials science, particularly in the development of functionalized polymers and coordination complexes with potential catalytic properties.

Quality specifications for 5-bromo-2-chloro-3-methyl-4-nitropyridine typically include purity assessments by HPLC, residual solvent analysis, and confirmation of structural identity through spectroscopic methods. These rigorous standards ensure the compound meets the needs of demanding applications in drug discovery and development. As regulatory requirements for pharmaceutical intermediates become more stringent, suppliers are investing in enhanced analytical capabilities to characterize such specialized compounds thoroughly.

The future outlook for CAS 1805577-02-9 appears promising, with ongoing research exploring its potential in new chemical entities. Its combination of halogen atoms and nitro group offers unique opportunities for further functionalization, keeping it relevant in the evolving landscape of medicinal chemistry. The compound's established role as a versatile intermediate suggests it will remain important in both academic and industrial settings for years to come.